Cas no 2137448-30-5 (4-4-(2-methylpropyl)piperazin-1-yloxan-3-ol)

• Product Name: 4-4-(2-methylpropyl)piperazin-1-yloxan-3-ol
• CAS No: 2137448-30-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5609620
• PubChem ID: 165487457
• Update Time: 2025-10-29

4-4-(2-methylpropyl)piperazin-1-yloxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137448-30-5
• 4-[4-(2-methylpropyl)piperazin-1-yl]oxan-3-ol
• EN300-843485
• 4-4-(2-methylpropyl)piperazin-1-yloxan-3-ol

• Inchi： 1S/C13H26N2O2/c1-11(2)9-14-4-6-15(7-5-14)12-3-8-17-10-13(12)16/h11-13,16H,3-10H2,1-2H3
• InChI Key： XGMAMPNQYHSVJC-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)O)N1CCN(CC(C)C)CC1

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.9Ų

Additional information on 4-4-(2-methylpropyl)piperazin-1-yloxan-3-ol

4-(2-methylpropyl)piperazin-1-yloxan-3-ol

The compound 4-(2-methylpropyl)piperazin-1-yloxan-3-ol (CAS No. 2137448-30-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied due to their diverse biological activities and synthetic versatility. The molecule consists of a piperazine ring substituted with a 2-methylpropyl group at the 4-position and an oxan-3-ol group at the 1-position, making it a unique member of the piperazine family.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2-methylpropyl)piperazin-1-yloxan-3-ol through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have revolutionized the construction of complex molecular architectures. These methods not only enhance the yield and purity of the compound but also allow for precise control over stereochemistry, which is critical for its biological activity.

From a pharmacological perspective, 4-(2-methylpropyl)piperazin-1-yloxan-3-ol has shown promising results in preclinical studies. Researchers have demonstrated its potential as a modulator of ion channels, particularly in the context of cardiovascular diseases. The compound's ability to interact with voltage-gated sodium channels makes it a valuable tool in drug discovery efforts targeting arrhythmias and other heart conditions.

In addition to its pharmacological applications, 4-(2-methylpropyl)piperazin-1-yloxan-3-ol has also garnered attention in materials science. Its unique structure allows for the formation of self-assembled monolayers, which are highly sought after in nanotechnology and surface chemistry. These monolayers exhibit excellent stability and functionality, making them ideal for use in sensors, catalysis, and drug delivery systems.

The synthesis and characterization of 4-(2-methylpropyl)piperazin-1-yloxan-3-ol have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical techniques provide invaluable insights into the compound's physical properties and stability under various conditions.

Furthermore, computational chemistry has played a pivotal role in understanding the behavior of 4-(2-methylpropyl)piperazin-1-yloxan-3-ol at the molecular level. Density functional theory (DFT) calculations have been used to study its electronic structure and reactivity, shedding light on its potential interactions with biological targets. These computational studies complement experimental findings and contribute to a comprehensive understanding of the compound's properties.

Despite its promising applications, 4-(2-methylpropyl)piperazin-1-yloxan-3-ol presents certain challenges in terms of scalability and cost-effectiveness. Current research efforts are focused on developing more efficient synthetic routes that can address these limitations while maintaining high-quality standards. Collaborative efforts between academic institutions and industry partners are expected to drive further advancements in this field.

In conclusion, 4-(2-methylpropyl)piperazin-1-yloxan-3-ol (CAS No. 2137448-305) represents a significant advancement in organic chemistry with wide-ranging implications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methodologies and computational tools, positions it as a key player in future scientific discoveries. As research continues to unfold, this compound is poised to make substantial contributions to both academia and industry.